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Compound of Interest

Compound Name: Dihydroajugapitin

Cat. No.: B15596084

Essential Safety and Handling of
Dihydroajugapitin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational handling
instructions, and disposal plans for Dihydroajugapitin. While a specific Safety Data Sheet
(SDS) for Dihydroajugapitin is not publicly available, this information is based on the chemical

properties of the compound and the toxicological data of related substances and plant extracts
from the Ajuga species.

Chemical and Physical Properties

Limited data is available for the specific physical and chemical properties of
Dihydroajugapitin. The following table summarizes the known information.
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Property Value Source

Molecular Formula C29H44010 ChemicalBook
Molecular Weight 552.65 g/mol ChemicalBook
Appearance Solid (presumed) General knowledge
Boiling Point Not available

Melting Point Not available

Solubility Not available

Hazard Identification and Toxicity

Specific toxicity data for pure Dihydroajugapitin, such as LD50 values, are not available.
However, studies on extracts from the Ajuga genus, from which Dihydroajugapitin is isolated,
suggest a low level of acute toxicity.

o A methanolic extract of Ajuga iva demonstrated an intraperitoneal LD50 of 3.980 g/kg in
mice, while oral administration at doses up to 14 g/kg produced no mortality.[1]

e An oral acute toxicity test of a crude leaf extract of Ajuga remota showed it to be safe at a
dose of 2000 mg/kg in mice, with an estimated LD50 greater than this value.[2]

o While some Ajuga species are considered non-toxic to humans and animals, there is a
potential for allergic reactions upon contact.[3]

e Some individuals have reported side effects such as diarrhea, nausea, and vomiting after
oral ingestion of Ajuga nipponensis.[4]

Given the lack of specific data for Dihydroajugapitin, it is prudent to handle it as a compound
with unknown toxicity and to take precautions to minimize exposure.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure when handling Dihydroajugapitin.
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PPE Category Item Specification

) Nitrile or latex gloves should
Hand Protection Gloves
be worn.

Safety glasses with side
Eye Protection Safety Glasses or Goggles shields or chemical splash

goggles are mandatory.

A standard, full-sleeved
Body Protection Laboratory Coat laboratory coat should be

worn.

If there is a risk of

aerosolization (e.g., when
Respiratory Protection Not generally required weighing fine powders), work

in a fume hood or wear a dust

mask.

Safe Handling Procedures

Adherence to standard laboratory safety protocols is essential.

e Engineering Controls: Handle Dihydroajugapitin in a well-ventilated area. A chemical fume
hood should be used if there is a potential for aerosolization or if handling large quantities.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before eating, drinking, or smoking, and at the end of the workday.

« Handling Practices:
o Avoid direct contact with skin and eyes.
o Minimize dust formation when handling the solid compound.
o Keep the container tightly closed when not in use.

The following diagram outlines the standard workflow for safely handling Dihydroajugapitin in
a laboratory setting.
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Safe Handling Workflow for Dihydroajugapitin
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Safe Handling Workflow for Dihydroajugapitin
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First Aid Measures

o After Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, seek
medical attention.

o After Skin Contact: Remove contaminated clothing and wash the affected area with plenty of
soap and water. If irritation persists, seek medical advice.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if
you feel unwell.

Storage and Disposal

Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
Disposal:

Specific disposal guidelines for Dihydroajugapitin are not available. However, based on
general principles for chemical waste, the following procedures are recommended:

» Waste Classification: As the hazardous properties of Dihydroajugapitin are not fully known,
it is prudent to treat it as chemical waste.

» Disposal Method:
o Do not dispose of down the drain or in regular trash.

o Collect waste in a designated, labeled, and sealed container.
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o Dispose of the chemical waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations. In many jurisdictions, incineration is the
preferred method for organic chemical waste.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
chemical waste.

For invasive Ajuga plant material, it is recommended to dispose of it in the trash rather than
composting to prevent re-rooting.[5][6] This principle of preventing unintended propagation can
be metaphorically applied to the disposal of the pure compound by ensuring it is properly
contained and destroyed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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